Cas no 1704080-55-6 ((4-(2-(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)ethoxy)-3-chlorophenyl)boronic acid)
(4-(2-(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)ethoxy)-3-chlorophenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-(2-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)ethoxy)-3-chlorophenyl)boronic acid
- AM88204
- (4-(2-(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)ethoxy)-3-chlorophenyl)boronic acid
-
- MDL: MFCD28400409
- Inchi: 1S/C15H21BClNO5/c17-13-11-12(16(19)20)1-2-14(13)21-8-7-18-5-3-15(4-6-18)22-9-10-23-15/h1-2,11,19-20H,3-10H2
- InChI Key: MDYYGBFMPMJZGD-UHFFFAOYSA-N
- SMILES: ClC1C=C(B(O)O)C=CC=1OCCN1CCC2(CC1)OCCO2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 373
- Topological Polar Surface Area: 71.4
(4-(2-(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)ethoxy)-3-chlorophenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM211375-1g |
(4-(2-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)ethoxy)-3-chlorophenyl)boronic acid |
1704080-55-6 | 95% | 1g |
$877 | 2023-03-07 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D855277-500mg |
(4-(2-(1,4-Dioxa-8-azaspiro[4.5]decan-8- yl)ethoxy)-3-chlorophenyl)boronic acid |
1704080-55-6 | 98% | 500mg |
¥3,852.00 | 2022-01-11 | |
| TRC | D124090-50mg |
(4-(2-(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)ethoxy)-3-chlorophenyl)boronic acid |
1704080-55-6 | 50mg |
$ 335.00 | 2022-06-05 | ||
| TRC | D124090-100mg |
(4-(2-(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)ethoxy)-3-chlorophenyl)boronic acid |
1704080-55-6 | 100mg |
$ 560.00 | 2022-06-05 | ||
| Ambeed | A340266-1g |
(4-(2-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)ethoxy)-3-chlorophenyl)boronic acid |
1704080-55-6 | 98+% | 1g |
$886.0 | 2024-04-23 | |
| eNovation Chemicals LLC | D626452-500mg |
(4-(2-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)ethoxy)-3-chlorophenyl)boronic acid |
1704080-55-6 | 97% | 500mg |
$287 | 2023-09-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00323-100MG |
(4-(2-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)ethoxy)-3-chlorophenyl)boronic acid |
1704080-55-6 | 95% | 100MG |
¥ 1,293.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00323-250MG |
(4-(2-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)ethoxy)-3-chlorophenyl)boronic acid |
1704080-55-6 | 95% | 250MG |
¥ 2,065.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00323-500MG |
(4-(2-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)ethoxy)-3-chlorophenyl)boronic acid |
1704080-55-6 | 95% | 500MG |
¥ 3,438.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00323-1G |
(4-(2-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)ethoxy)-3-chlorophenyl)boronic acid |
1704080-55-6 | 95% | 1g |
¥ 5,154.00 | 2023-04-14 |
(4-(2-(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)ethoxy)-3-chlorophenyl)boronic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on (4-(2-(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)ethoxy)-3-chlorophenyl)boronic acid
Compound CAS No. 1704080-55-6: (4-(2-(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)ethoxy)-3-chlorophenyl)boronic Acid
(4-(2-(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)ethoxy)-3-chlorophenyl)boronic acid, with CAS No. 1704080-55-6, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and drug discovery. This compound is notable for its unique structural features, which include a spiro ring system and a boronic acid group, making it a versatile building block for various chemical transformations.
The core structure of this compound consists of a spiro[4.5]decan system, which is a bicyclic framework formed by the fusion of two rings sharing only one atom. The spiro system in this molecule is further substituted with an ethoxy group and a chlorophenyl moiety. The presence of the boronic acid group at the phenyl ring introduces additional functional versatility, enabling this compound to participate in cross-coupling reactions such as the Suzuki-Miyaura coupling. These reactions are pivotal in the synthesis of complex molecules, including pharmaceutical agents and advanced materials.
Recent studies have highlighted the potential of this compound in medicinal chemistry. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, such as cancer and inflammation. The spiro structure is particularly interesting due to its ability to induce specific steric and electronic effects, which can enhance the bioavailability and efficacy of the resulting compounds.
In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions, eliminations, and coupling reactions. The use of transition metal catalysts has been instrumental in achieving high yields and selectivity during these transformations. For instance, palladium-catalyzed cross-couplings have been employed to introduce the boronic acid group onto the phenyl ring, ensuring precise control over the product's structure.
The application of this compound extends beyond traditional pharmaceuticals. Its unique properties make it a valuable precursor in the development of advanced materials, such as organic semiconductors and stimuli-responsive polymers. For example, researchers have investigated its potential as a building block for self-healing materials due to its ability to undergo reversible covalent bond formations under specific conditions.
From an environmental perspective, there is growing interest in understanding the ecological impact of compounds like CAS No. 1704080-55-6. Studies are being conducted to assess their biodegradability and toxicity profiles under various environmental conditions. These efforts are crucial for ensuring sustainable practices in chemical manufacturing and reducing the ecological footprint of synthetic processes.
In conclusion, CAS No. 1704080-55-6 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in medicine, materials science, and beyond. As advancements in synthetic methodologies continue to emerge, the potential for this compound to contribute to groundbreaking discoveries remains immense.
1704080-55-6 ((4-(2-(1,4-Dioxa-8-azaspiro[4.5]decan-8-yl)ethoxy)-3-chlorophenyl)boronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)